Cas no 67516-00-1 (2-Pyridinecarboxylic acid, 5-[[(4-fluorophenyl)methyl]amino]-)

• Product Name: 2-Pyridinecarboxylic acid, 5-[[(4-fluorophenyl)methyl]amino]-
• CAS No: 67516-00-1
• MF: C₁₃H₁₁FN₂O₂
• MW: 246.237046480179
• CID: 394701
• PubChem ID: 12640191
• Update Time: 2025-04-19

2-Pyridinecarboxylic acid, 5-[[(4-fluorophenyl)methyl]amino]- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxylic acid, 5-[[(4-fluorophenyl)methyl]amino]-
• 5-[(4-fluorophenyl)methylamino]pyridine-2-carboxylic acid
• PVPQAPNBZMNFLO-UHFFFAOYSA-N
• 67516-00-1
• BDBM50000423
• CHEMBL30729
• SCHEMBL11396052
• DTXSID60505329
• 5-{[(4-Fluorophenyl)methyl]amino}pyridine-2-carboxylic acid
• 5-(4-Fluoro-benzylamino)-pyridine-2-carboxylic acid
• 5-(p-fluorobenzylamino)-pyridine-2-carboxylic acid

• Inchi： 1S/C13H11FN2O2/c14-10-3-1-9(2-4-10)7-15-11-5-6-12(13(17)18)16-8-11/h1-6,8,15H,7H2,(H,17,18)
• InChI Key： PVPQAPNBZMNFLO-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CNC1C=NC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 246.08053
• Monoisotopic Mass: 246.08045576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 62.2Ų

Experimental Properties

• PSA: 62.22